4-allyl-1-[3-(4-bromophenoxy)propoxy]-2-methoxybenzene

• IUPAC Name: 1-[3-(4-bromophenoxy)propoxy]-2-methoxy-4-prop-2-enylbenzene
• InChI: InChI=1S/C19H21BrO3/c1-3-5-15-6-11-18(19(14-15)21-2)23-13-4-12-22-17-9-7-16(20)8-10-17/h3,6-11,14H,1,4-5,12-13H2,2H3
• InChI Key: YPCWPQXFXXATJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCCOC2=CC=C(C=C2)Br
• Molecular Formula: C19H21BrO3
• DSSTOX Substance ID: DTXSID401171896
• Molecular Weight: 377.3 g/mol
• CAS No.: 428470-47-7

Description

The compound “4-allyl-1-[3-(4-bromophenoxy)propoxy]-2-methoxybenzene” is an organic compound. It contains an allyl group (CH2=CH-CH2-), a bromophenoxy group (Br-C6H4-O-), a propoxy group (O-CH2-CH2-CH2-), and a methoxy group (O-CH3) attached to a benzene ring.

Molecular Structure Analysis

The molecule contains a benzene ring, which is a planar, cyclic structure with alternating double bonds. This gives the molecule aromatic properties. The presence of the allyl group introduces the possibility of resonance, which can stabilize the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. The allyl group could participate in reactions such as allylic substitution. The bromine atom on the bromophenoxy group makes it a good leaving group, which could be replaced by nucleophiles in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the benzene ring could contribute to its stability and possibly its solubility in nonpolar solvents. The bromine atom might make the compound denser than similar compounds without halogens.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to discuss the “mechanism of action” of this compound. If it’s used in a chemical reaction, its mechanism of action would depend on the specific reaction conditions and the other reactants present.

Safety and Hazards

As with any chemical compound, handling “4-allyl-1-[3-(4-bromophenoxy)propoxy]-2-methoxybenzene” would require appropriate safety measures. It’s important to use personal protective equipment and follow safe laboratory practices. Specific safety data would depend on various factors including the compound’s reactivity, toxicity, and volatility.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the context in which it’s being used. It could potentially be used in the synthesis of other organic compounds, given the functional groups present in its structure.